Cas no 1116017-50-5 (3-(N-methylbenzenesulfonamido)-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide)

• Product Name: 3-(N-methylbenzenesulfonamido)-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide
• CAS No: 1116017-50-5
• MF: C₁₉H₁₅F₃N₂O₄S₂
• MW: 456.458612680435
• CID: 5434773
• Update Time: 2025-05-24

3-(N-methylbenzenesulfonamido)-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[benzenesulfonyl(methyl)amino]-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide
• 3-(N-methylbenzenesulfonamido)-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide

• Inchi： 1S/C19H15F3N2O4S2/c1-24(30(26,27)15-8-3-2-4-9-15)16-10-11-29-17(16)18(25)23-13-6-5-7-14(12-13)28-19(20,21)22/h2-12H,1H3,(H,23,25)
• InChI Key： YQLOPSSQMHHGDL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(OC(F)(F)F)=C2)=O)SC=CC=1N(S(C1=CC=CC=C1)(=O)=O)C

Additional information on 3-(N-methylbenzenesulfonamido)-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide

Compound 3-(N-methylbenzenesulfonamido)-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1116017-50-5, known as 3-(N-methylbenzenesulfonamido)-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring, a sulfonamide group, and a trifluoromethoxy-substituted phenyl group. These structural features endow the molecule with distinctive chemical properties, making it a promising candidate for various applications.

The thiophene ring in the molecule serves as a versatile platform for further functionalization. Thiophene, a five-membered aromatic heterocycle containing one sulfur atom, is known for its stability and electronic properties. In this compound, the thiophene ring is substituted at the 2-position with a carboxamide group and at the 3-position with an N-methylbenzenesulfonamido group. This substitution pattern not only enhances the molecule's solubility but also introduces potential sites for hydrogen bonding, which can be advantageous in drug design.

The N-methylbenzenesulfonamido group attached to the thiophene ring adds another layer of complexity to the molecule. Sulfonamides are well-known for their ability to act as bioisosteres of carboxylic acids, making them valuable in pharmaceutical applications. The methyl substitution on the nitrogen atom further modulates the molecule's physicochemical properties, potentially improving its pharmacokinetic profile.

Another critical feature of this compound is the presence of a trifluoromethoxy-substituted phenyl group. The trifluoromethoxy group is an electron-withdrawing substituent that can influence the electronic properties of the aromatic ring. This substitution pattern can enhance the molecule's stability and reactivity, making it suitable for use in various chemical reactions or as a building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique combination of functional groups makes it an ideal candidate for targeting specific biological pathways or enzymes. For instance, researchers have explored its ability to inhibit certain kinases or modulate receptor activity, which could lead to novel therapeutic agents for diseases such as cancer or inflammatory disorders.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in materials science. The thiophene ring's inherent aromaticity and conjugation make it suitable for applications in organic electronics or optoelectronics. By modifying the substituents on the thiophene ring, researchers can tailor the molecule's electronic properties to suit specific requirements.

From a synthetic standpoint, this compound is typically synthesized through a multi-step process involving nucleophilic substitutions and coupling reactions. The synthesis begins with the preparation of intermediate compounds that contain key functional groups such as sulfonamides and trifluoromethoxy phenyl groups. These intermediates are then combined through carefully designed reaction sequences to yield the final product.

The characterization of this compound involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide critical insights into the molecule's structure, purity, and stereochemistry, ensuring that it meets high-quality standards required for both research and industrial applications.

Looking ahead, ongoing research aims to further optimize this compound's properties by introducing additional functional groups or modifying existing ones. For example, researchers are exploring ways to enhance its bioavailability or improve its selectivity towards specific biological targets. Such advancements could pave the way for new breakthroughs in medicine and materials science.

In conclusion, 3-(N-methylbenzenesulfonamido)-N-[3-(trifluoromethoxy)phenyl]thiophene-2-carboxamide (CAS No. 1116017-50-5) is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing scientific research and developing innovative solutions to real-world challenges.